Cas no 115626-53-4 (8-Azoniabicyclo[3.2.1]octane,3-[(1H-indol-3- ylcarbonyl)oxy]-8,8-dimethyl-,iodide,(3- endo)-)

• Product Name: 8-Azoniabicyclo[3.2.1]octane,3-[(1H-indol-3- ylcarbonyl)oxy]-8,8-dimethyl-,iodide,(3- endo)-
• CAS No: 115626-53-4
• MF: C₁₈H₂₃IN₂O₂
• MW: 426.291897058487
• CID: 221555
• PubChem ID: 90479420
• Update Time: 2025-04-19

8-Azoniabicyclo[3.2.1]octane,3-[(1H-indol-3- ylcarbonyl)oxy]-8,8-dimethyl-,iodide,(3- endo)- Chemical and Physical Properties

Names and Identifiers

• 8-Azoniabicyclo[3.2.1]octane,3-[(1H-indol-3- ylcarbonyl)oxy]-8,8-dimethyl-,iodide,(3- endo)-
• QUATERNIZED ICS-205,930 METHIODIDE
• 3-TROPANYL-INDOLE-3-CARBOXYLATE METHIODIDE
• QICS-205930
• 2D4WJ5FNQV
• 115626-53-4
• DTXSID2045814
• NCGC00094509-01
• Tox21_111288
• 8-Azoniabicyclo(3.2.1)octane, 3-((1H-indol-3-ylcarbonyl)oxy)-8,8-dimethyl-, iodide, endo-
• Q27254582
• DTXCID601476832
• Q-ICS-205-930
• UNII-2D4WJ5FNQV
• CAS-115626-53-4
• Tropisetron methyliodide

• Inchi： 1S/C18H22N2O2.HI/c1-20(2)12-7-8-13(20)10-14(9-12)22-18(21)16-11-19-17-6-4-3-5-15(16)17;/h3-6,11-14H,7-10H2,1-2H3;1H/t12-,13+,14?;
• InChI Key： FAVUCMGCKDICCE-LIWIJTDLSA-N
• SMILES： [I-].O(C(C1=CNC2C=CC=CC1=2)=O)C1C[C@H]2CC[C@@H](C1)[N+]2(C)C

Computed Properties

• Exact Mass: 426.08043g/mol
• Monoisotopic Mass: 426.08043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Solubility: H2O: soluble

8-Azoniabicyclo[3.2.1]octane,3-[(1H-indol-3- ylcarbonyl)oxy]-8,8-dimethyl-,iodide,(3- endo)- Security Information

• WGK Germany：3